Cytotoxicity Comparison with Scabertopin
In the definitive head-to-head study by Xu et al. (2006), four sesquiterpene lactones from E. scaber were evaluated simultaneously against SMMC-7721 (liver), Caco-2 (colon), and HeLa (cervical) cancer cell lines using the MTT assay [1]. Scabertopin (ES-2), deoxyelephantopin (ES-4), and isodeoxyelephantopin (ES-5) all exhibited significant, concentration-dependent antitumor effects. Isoscabertopin (ES-3), however, was explicitly described as having 'relatively weak' effects on all three tested cell lines [1]. For context, a follow-up study by Liang et al. (2008) quantified scabertopin's IC50 values against the same cell lines: SMMC-7721 at 29.27 μM, HeLa at 22.19 μM, and Caco-2 at 35.99 μM, while isodeoxyelephantopin showed IC50 values of 9.54 μM, 25.39 μM, and 25.76 μM respectively [2]. Isoscabertopin's potency was insufficient to calculate comparable IC50 values in the primary study, establishing it as the clear low-activity outlier within this compound family [1].
| Evidence Dimension | In vitro cytotoxicity (MTT assay, 48 h) |
|---|---|
| Target Compound Data | Isoscabertopin (ES-3): 'Relatively weak' effect; IC50 not calculable under assay conditions |
| Comparator Or Baseline | Scabertopin (ES-2): IC50 SMMC-7721 29.27 μM, HeLa 22.19 μM, Caco-2 35.99 μM; Isodeoxyelephantopin (ES-5): IC50 SMMC-7721 9.54 μM, HeLa 25.39 μM, Caco-2 25.76 μM |
| Quantified Difference | Isoscabertopin activity qualitatively rated 'relatively weak' versus all three comparators which showed 'significant antitumor effect in a concentration-dependent manner' |
| Conditions | SMMC-7721, Caco-2, and HeLa human cancer cell lines; MTT assay; 48 h treatment; concentration range 1–100 μM |
Why This Matters
For researchers designing SAR studies, isoscabertopin serves as the essential low-activity stereoisomer control, enabling confident attribution of potency differences to the C-2 epimerization.
- [1] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Experimental Oncology. 2006 Jun;28(2):106-109. View Source
- [2] Liang Q, Gong Z, Xu G, Zhao Y. The antitumor effects in vitro of sesquiterpene lactones from Elephantopus scaber. Section Title: Pharmacology. 2008;20(3):436-439. View Source
